Cas no 147663-61-4 (2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-)
147663-61-4 structure
Product Name:2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-
CAS No:147663-61-4
MF:C11H14O3
MW:194.227063655853
CID:1319172
PubChem ID:71346140
Update Time:2025-04-20
2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-
- 3-(3,5-dimethoxyphenyl)prop-2-en-1-ol
- 147663-61-4
- DTXSID50772321
- 3,5-Dimethoxycinnamyl alcohol
- AKOS017887209
-
- Inchi: 1S/C11H14O3/c1-13-10-6-9(4-3-5-12)7-11(8-10)14-2/h3-4,6-8,12H,5H2,1-2H3
- InChI Key: OPEPJTFZAYIGKJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=CCO)C=1)OC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
147663-61-4 (2-Propen-1-ol, 3-(3,5-dimethoxyphenyl)-) Related Products
- 21956-56-9(trans-3,5-Dimethoxystilbene)
- 42438-89-1(Pinostilbene)
- 441351-32-2((Z)-Pterostilbene)
- 78916-49-1(1,3-Dimethoxy-5-styrylbenzene)
- 33626-08-3(4'-Methoxyresveratrol)
- 537-42-8(Pterostilbene)
- 94608-23-8(cis-trismethoxy Resveratrol (Solution in Ethanol))
- 35302-70-6(Pinosylvin monomethyl ether)
- 18259-15-9(Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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